Singlet 2-adamantylidene – an ambiphilic foiled carbene stabilized by hyperconjugation†

Chemical Communications Pub Date: 2013-07-23 DOI: 10.1039/C3CC44509G

Abstract

The EDA-NOCV analysis shows that the singlet 2-adamantylidene is a foiled-type carbene stabilized by the hyperconjugative interaction of one pair of the vicinal C–C σ-MOs with the empty p-orbital on the carbene carbon atom. The high proton affinity and hydride affinity indicate the ambiphilic nature of 2-adamantylidene.

Graphical abstract: Singlet 2-adamantylidene – an ambiphilic foiled carbene stabilized by hyperconjugation
Singlet 2-adamantylidene – an ambiphilic foiled carbene stabilized by hyperconjugation†
Recommended Literature